N-(4-(2-((2-methylbenzo[d]thiazol-5-yl)amino)-2-oxoethyl)thiazol-2-yl)cinnamamide

• IUPAC Name: (E)-N-[4-[2-[(2-methyl-1,3-benzothiazol-5-yl)amino]-2-oxoethyl]-1,3-thiazol-2-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C22H18N4O2S2/c1-14-23-18-11-16(8-9-19(18)30-14)24-21(28)12-17-13-29-22(25-17)26-20(27)10-7-15-5-3-2-4-6-15/h2-11,13H,12H2,1H3,(H,24,28)(H,25,26,27)/b10-7+
• InChI Key: HXFBOVVRKPKRGW-JXMROGBWSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)CC3=CSC(=N3)NC(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)CC3=CSC(=N3)NC(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C22H18N4O2S2
• Molecular Weight: 434.5 g/mol

Description

“N-(4-(2-((2-methylbenzo[d]thiazol-5-yl)amino)-2-oxoethyl)thiazol-2-yl)cinnamamide” is a complex organic compound. It contains a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and an amide group (a functional group consisting of a carbonyl group linked to a nitrogen atom). These features suggest that it could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

The reactivity of this compound would depend on its molecular structure. The benzothiazole ring and the amide group could potentially be sites of reactivity. For example, the nitrogen atom in the amide group could act as a nucleophile, attacking electrophilic (electron-loving) centers in other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the polar amide group could enhance its solubility in polar solvents like water.

Scientific Research Applications

Anti-Inflammatory Properties

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Anticancer Potential

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Antibacterial Activity

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Other Biological Activities

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be used as a drug, it might interact with biological molecules in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s handled. Proper safety precautions should always be taken when handling chemical substances.

Future Directions

The future research directions for this compound could include exploring its potential uses, studying its reactivity under various conditions, and investigating its interactions with other molecules.